1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid

• CAS RN: 170982-49-7
• Molecular Formula: C10H17NO4
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 1-(ethoxycarbonylamino)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C10H17NO4/c1-2-15-9(14)11-10(8(12)13)6-4-3-5-7-10/h2-7H2,1H3,(H,11,14)(H,12,13)
• InChI Key: CCZPGRQMZAYPRL-UHFFFAOYSA-N
• SMILES: CCOC(=O)NC1(CCCCC1)C(=O)O
• synonyms: 1-[(ethoxycarbonyl)amino]cyclohexanecarboxylic acid

Description

1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid, also known as ECHA, is a chemical compound that belongs to the class of cyclohexanecarboxylic acids. ECHA has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.

Mechanism of Action

The mechanism of action of 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid is not fully understood, but it is believed to involve the inhibition of bacterial and fungal cell wall synthesis. 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid has also been shown to interfere with the synthesis of nucleic acids, which are essential for the survival of microorganisms.
Biochemical and Physiological Effects:
1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid has been shown to exhibit low toxicity and good biocompatibility, making it a promising candidate for biomedical applications. It has been investigated for its potential as a drug delivery system, as well as a scaffold for tissue engineering. 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid has also been shown to possess antioxidant properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid is its ease of synthesis and availability. It is also relatively stable and can be stored for long periods of time without significant degradation. However, 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid is highly hydrophobic, which may limit its solubility in aqueous solutions. This can pose a challenge for certain experiments that require a water-soluble compound.

Future Directions

There are several potential future directions for research involving 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid. One area of interest is the development of new antimicrobial agents based on the structure of 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid. Additionally, 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid may have potential applications in drug delivery and tissue engineering. Further studies are needed to fully understand the mechanism of action and potential therapeutic applications of 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid.

Synthesis Methods

The synthesis of 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid involves the reaction between ethyl chloroformate and cyclohexylamine in the presence of a base catalyst. The resulting intermediate is then treated with sodium hydroxide to yield the final product, 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid. This synthesis method has been optimized for high yield and purity, making 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid a readily available compound for research purposes.

Scientific Research Applications

1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antibacterial and antifungal activity, making it a promising candidate for the development of new antimicrobial agents. Additionally, 1-[(Ethoxycarbonyl)amino]cyclohexanecarboxylic acid has been investigated for its potential as a prodrug, which can be activated by specific enzymes in the body to release the active drug molecule.